3-(Cyclopropylmethoxy)-4-methoxyphenol

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 3-(cyclopropylmethoxy)-4-methoxyphenol
• InChI: InChI=1S/C11H14O3/c1-13-10-5-4-9(12)6-11(10)14-7-8-2-3-8/h4-6,8,12H,2-3,7H2,1H3
• InChI Key: GXFZNVLCYSFAPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)O)OCC2CC2

Description

3-(Cyclopropylmethoxy)-4-methoxyphenol is a phenolic compound featuring a cyclopropylmethyl ether substituent at the 3-position and a methoxy group at the 4-position of the benzene ring. This structure is notable in medicinal chemistry, particularly as an intermediate in synthesizing phosphodiesterase-4 (PDE4) inhibitors such as Roflumilast . Its cyclopropylmethoxy group contributes to lipophilicity and metabolic stability, while the phenolic hydroxyl group enables hydrogen bonding interactions critical for biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclopropylmethoxy)-4-methoxyphenol typically involves multiple steps. One common method starts with the alkylation of 3-hydroxy-4-halogenated benzaldehyde to obtain an intermediate compound. This intermediate is then subjected to hydroxylation, followed by another alkylation step to introduce the cyclopropylmethoxy group. Finally, the compound undergoes oxidation to yield 3-(Cyclopropylmethoxy)-4-methoxyphenol .

Industrial Production Methods

For industrial production, the synthesis process is optimized to ensure high yield and purity. The reaction conditions are carefully controlled, and the intermediates are purified at each step to minimize byproducts. The use of inert solvents and neutralized alkaline conditions helps in achieving a high-purity final product .

Chemical Reactions Analysis

Types of Reactions

3-(Cyclopropylmethoxy)-4-methoxyphenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding alcohols.

Substitution: The methoxy and cyclopropylmethoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens and nucleophiles are employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the phenol group typically yields quinones, while reduction results in alcohols .

Scientific Research Applications

3-(Cyclopropylmethoxy)-4-methoxyphenol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including pulmonary fibrosis.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-(Cyclopropylmethoxy)-4-methoxyphenol involves its interaction with specific molecular targets. For instance, in the context of pulmonary fibrosis, the compound inhibits the epithelial-mesenchymal transition (EMT) process by reducing the phosphorylation of Smad2/3 proteins. This inhibition prevents the formation of the Smad2/3-Smad4 complex, which is essential for the EMT process .

Comparison with Similar Compounds

Methyl 3-(Cyclopropylmethoxy)-4-hydroxybenzoate

• Structure : The ester derivative of 3-(cyclopropylmethoxy)-4-hydroxybenzoic acid.
• Key Differences: Replaces the phenolic hydroxyl group with a methyl ester, enhancing stability but requiring hydrolysis for bioactivation.
• Synthesis : Prepared via nucleophilic substitution of 3,4-dihydroxymethyl benzoate with cyclopropylmethyl bromide (18% yield) .
• Structural Insights : Crystal structure analysis reveals a dihedral angle of 60.3° between the benzene and cyclopropane rings, influencing molecular conformation. Intermolecular O–H⋯O hydrogen bonding stabilizes the crystal lattice .
• Relevance : Serves as a synthetic intermediate for PDE4 inhibitors, highlighting the importance of cyclopropylmethoxy groups in drug design.

Roflumilast (3-Cyclopropylmethoxy-4-difluoromethoxy-N-[3,5-dichloropyrid-4-yl]-benzamide)

• Structure : Features a difluoromethoxy group at the 4-position and a benzamide-linked pyridine moiety.
• Biological Activity : Potent PDE4 inhibitor (IC₅₀ = 0.8 nM in human neutrophils) with broad anti-inflammatory effects .
• Comparison :
  • The difluoromethoxy group enhances electron-withdrawing effects compared to methoxy, improving target binding.
  • Roflumilast N-oxide (metabolite) retains potency (IC₅₀ = 3–40 nM), demonstrating metabolic stability of the cyclopropylmethoxy group .
  • Superior to cilomilast (40–3000 nM IC₅₀) and rolipram (10–600 nM IC₅₀), emphasizing the role of substituents in potency .

4-(Benzyloxy)-3-phenethoxyphenol (C3)

• Structure : Benzyl and phenethoxy substituents at the 4- and 3-positions, respectively.
• Synthesis : Achieved via oxidation of 4-(benzyloxy)-3-phenethoxybenzaldehyde (96% yield), showcasing higher efficiency than cyclopropylmethoxy-containing analogs .
• Comparison :
  • Bulkier substituents (benzyl/phenethoxy) may reduce metabolic stability due to oxidative cleavage.
  • Higher synthetic yield suggests easier introduction of benzyl vs. cyclopropylmethoxy groups under mild conditions .

3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzaldehyde

• Structure : Difluoromethoxy at 4-position and cyclopropylmethoxy at 3-position.
• Relevance : Intermediate in PDE4 inhibitor synthesis.
• Safety data (GHS) highlight handling precautions for aldehydes, such as irritation risks .

(1S)-Cyclopropyl(3-fluoro-4-methoxyphenyl)methylamine

• Structure : Fluorine at the 3-position and methoxy at the 4-position on a benzylamine scaffold.
• Comparison: Fluorine substitution enhances binding affinity in biological systems through electronegativity and van der Waals interactions . Molecular weight (195.23 g/mol) is lower than 3-(cyclopropylmethoxy)-4-methoxyphenol derivatives, affecting pharmacokinetics .

Structural and Functional Analysis

Substituent Effects

• Cyclopropylmethoxy : Enhances lipophilicity (logP) and metabolic stability due to the cyclopropane ring’s rigidity.
• Methoxy vs. Difluoromethoxy : Methoxy is electron-donating, while difluoromethoxy is electron-withdrawing, influencing electronic distribution and target binding .

Data Table: Comparative Overview

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Synthesis Yield	Biological Activity (IC50)
3-(Cyclopropylmethoxy)-4-methoxyphenol	C11H14O3	194.23	3-Cyclopropylmethoxy, 4-methoxy	N/A	Intermediate for PDE4 inhibitors
Methyl 3-(cyclopropylmethoxy)-4-hydroxybenzoate	C12H14O4	222.24	3-Cyclopropylmethoxy, 4-ester	18%	Intermediate
Roflumilast	C17H14Cl2F2NO3	403.21	3-Cyclopropylmethoxy, 4-difluoromethoxy	N/A	0.8 nM (PDE4)
4-(Benzyloxy)-3-phenethoxyphenol (C3)	C20H20O3	308.37	4-Benzyloxy, 3-phenethoxy	96%	Not reported